N-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-3-nitrobenzamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C20H14N4O3/c25-20(14-6-4-8-16(12-14)24(26)27)21-15-7-3-5-13(11-15)19-22-17-9-1-2-10-18(17)23-19/h1-12H,(H,21,25)(H,22,23)
• InChI Key: KLBMYBJWBRGVMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C20H14N4O3
• Molecular Weight: 358.3 g/mol
• CAS No.: 477492-98-1

Description

N-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-3-nitrobenzamide is a useful research compound. Its molecular formula is C20H14N4O3 and its molecular weight is 358.357. The purity is usually 95%.
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Scientific Research Applications

Chemical Stability and Degradation

The stability and degradation pathways of related compounds have been studied to understand their behavior under various conditions. For example, a study on nitisinone (a different compound but relevant due to similar structural features such as nitro and benzamide functionalities) using LC-MS/MS highlighted the compound's stability under different pH conditions and identified major degradation products. These findings are crucial for comprehending the stability of similar compounds in pharmaceutical applications (Barchańska et al., 2019).

Synthetic Chemistry and Applications

In synthetic chemistry, benzothiazoles and related scaffolds have been extensively reviewed for their preparation and properties. These compounds, including benzodiazoles, exhibit a wide range of biological and electrochemical activities, suggesting their utility in developing new chemotherapeutics and materials (Boča et al., 2011). The extensive pharmacological applications of benzothiazole derivatives, including antimicrobial and anticancer activities, indicate the potential research applications of N-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-3-nitrobenzamide in developing new therapeutic agents (Kamal et al., 2015).

Chemical Modifications and Drug Development

Recent advances in structural modifications of benzothiazoles highlight their therapeutic potential, with specific focus on antitumor agents. Such modifications aim to enhance biological activity and pharmacokinetic properties, which could be relevant for the research and development of this compound as a potential anticancer compound (Ahmed et al., 2012).

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit antibacterial properties

Mode of Action

Similar compounds have been found to interact with bacterial cells, potentially disrupting their growth and proliferation

Biochemical Pathways

Given the potential antibacterial properties, it may interfere with essential bacterial processes such as cell wall synthesis, protein synthesis, or dna replication

Pharmacokinetics

A study on similar compounds suggested a favorable pharmacokinetic profile . More detailed studies would be needed to outline the ADME properties of this specific compound and their impact on its bioavailability.

Result of Action

If the compound does indeed have antibacterial properties, it could result in the inhibition of bacterial growth and proliferation